Cas no 2743442-64-8 (2-[(4-Fluorophenyl)(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine hydrochloride)

• Product Name: 2-[(4-Fluorophenyl)(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine hydrochloride
• CAS No: 2743442-64-8
• MF: C₁₅H₁₉ClFN₃O
• MW: 311.782265901566
• CID: 6189086
• PubChem ID: 165692046
• Update Time: 2025-06-20

2-[(4-Fluorophenyl)(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(4-fluorophenyl)(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine hydrochloride
• EN300-37293660
• 2743442-64-8
• 2-[(4-Fluorophenyl)(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine hydrochloride

• Inchi： 1S/C15H18FN3O.ClH/c1-10-18-15(20-19-10)14(13-4-2-3-9-17-13)11-5-7-12(16)8-6-11;/h5-8,13-14,17H,2-4,9H2,1H3;1H
• InChI Key： QHRRRFOINIOXQZ-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)C(C1=NC(C)=NO1)C1CCCCN1

Computed Properties

• Exact Mass: 311.1200681g/mol
• Monoisotopic Mass: 311.1200681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51Ų

Additional information on 2-[(4-Fluorophenyl)(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine hydrochloride

Introduction to 2-[(4-Fluorophenyl)(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine hydrochloride (CAS No. 2743442-64-8)

2-[(4-Fluorophenyl)(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine hydrochloride, with the CAS number 2743442-64-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a piperidine ring, a fluorinated phenyl group, and an oxadiazole moiety. These structural elements contribute to its pharmacological properties and make it a promising candidate for various therapeutic interventions.

The synthesis of 2-[(4-Fluorophenyl)(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine hydrochloride typically involves a multi-step process that includes the formation of the piperidine ring, the introduction of the fluorinated phenyl group, and the attachment of the oxadiazole moiety. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and development purposes.

In terms of its pharmacological profile, 2-[(4-Fluorophenyl)(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine hydrochloride has been studied for its potential as a modulator of various biological targets. One of the key areas of interest is its interaction with neurotransmitter systems, particularly those involving serotonin and dopamine. Preclinical studies have shown that this compound can modulate these neurotransmitter systems in a manner that may be beneficial for treating conditions such as depression and anxiety disorders.

Furthermore, recent research has explored the potential of 2-[(4-Fluorophenyl)(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine hydrochloride in the context of neurodegenerative diseases. Studies have indicated that this compound may have neuroprotective properties, potentially due to its ability to modulate oxidative stress and inflammation. These findings suggest that it could be a valuable candidate for further investigation in the treatment of diseases such as Alzheimer's and Parkinson's.

The safety profile of 2-[(4-Fluorophenyl)(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine hydrochloride is another critical aspect that has been extensively studied. Toxicology assessments have generally shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any new therapeutic agent, ongoing safety evaluations are essential to ensure its long-term safety and efficacy.

In addition to its potential therapeutic applications, 2-[(4-Fluorophenyl)(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine hydrochloride has also been investigated for its use as a research tool. Its unique chemical structure and pharmacological properties make it a valuable probe for studying various biological processes and pathways. Researchers have utilized this compound to gain insights into the mechanisms underlying neurotransmitter modulation and neuroprotection.

The development of new analytical methods has also played a crucial role in advancing our understanding of 2-[(4-Fluorophenyl)(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine hydrochloride. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) techniques have been employed to accurately quantify this compound in biological samples. These methods have facilitated more precise pharmacokinetic and pharmacodynamic studies, providing valuable data on its absorption, distribution, metabolism, and excretion (ADME) properties.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-[(4-Fluorophenyl)(3-methyl--1,-2,-4-oxadiazol--5-yl)methyl]piperidine hydrochloride in human subjects. Early results from phase I trials have shown promising outcomes in terms of safety and tolerability. These trials are expected to provide more comprehensive data on the therapeutic potential of this compound in various clinical settings.

In conclusion, 2-[(4-Fluorophenyl)(3-methyl--1,-2,-4-oxadiazol--5-yl)methy‌​l]pip‌​eridin‌​e hyd‌​rochl‌​orid‌​e (CAS No. 2743442‌​\-6‌​\-8)